Cas no 2680688-56-4 (benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate)

• Product Name: benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2680688-56-4
• MF: C₁₄H₁₀F₆N₂O₃S
• MW: 400.296223163605
• CID: 5620490
• PubChem ID: 165936820
• Update Time: 2025-06-08

benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303219
• 2680688-56-4
• benzyl N-[5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-yl]carbamate
• benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate

• Inchi： 1S/C14H10F6N2O3S/c15-13(16,17)12(24,14(18,19)20)9-6-21-10(26-9)22-11(23)25-7-8-4-2-1-3-5-8/h1-6,24H,7H2,(H,21,22,23)
• InChI Key： HQTFUVGAVMMFSI-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC=C1C(C(F)(F)F)(C(F)(F)F)O

Computed Properties

• Exact Mass: 400.03163233g/mol
• Monoisotopic Mass: 400.03163233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.7Ų

Additional information on benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate

Introduction to Benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate (CAS No. 2680688-56-4)

Benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2680688-56-4, is characterized by its complex molecular structure, which includes a benzyl group, a thiazole ring, and a hexafluoroisopropyl moiety. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a subject of intense research interest.

The molecular structure of Benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate consists of several key functional groups. The benzyl group (C₆H₅CH₂-) provides a hydrophobic anchor that can interact with various biological targets. The thiazole ring (C₃H₃NS) is a heterocyclic compound that is commonly found in numerous bioactive molecules and has been shown to exhibit antimicrobial and anti-inflammatory properties. The hexafluoroisopropyl group (CF₃C(OH)CH₂-) introduces fluorine atoms into the molecule, which can enhance metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluorinated compounds due to their improved pharmacokinetic properties. The presence of fluorine atoms in Benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate contributes to its stability under various physiological conditions and may enhance its bioavailability. This makes it a promising candidate for further investigation in drug discovery and development.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that Benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. For instance, studies have suggested that the thiazole ring can interact with enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in the inflammatory response. Additionally, the fluorinated moiety may enhance the compound's ability to bind to specific protein targets involved in cancer cell proliferation.

The synthesis of Benzyl N-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-1,3-thiazol-2-ylcarbamate involves multiple steps and requires precise control over reaction conditions. The introduction of the hexafluoroisopropyl group is particularly challenging due to the high reactivity of fluorine-containing compounds. However， recent advancements in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with greater efficiency and selectivity. These advancements have opened up new possibilities for the development of novel pharmaceuticals with improved therapeutic profiles.

Another area of interest is the potential use of Benzyl N-5-(1， 1， 1， 3， 3， 3-hexafluoro - 2 - hydroxypropan - 2 - yl) - 1， 3 - thiazol - 2 - ylcarbamate as a tool for studying biological mechanisms. Researchers are using this compound to investigate the role of thiazole derivatives in various biological processes. For example， studies have shown that thiazole compounds can modulate mitochondrial function and influence cellular energy metabolism。 These findings may have implications for the development of drugs targeting metabolic disorders such as diabetes。

The pharmacological activity of Benzyl N -5 -(l ， l ， l ， 3 ， 3 ， 3 - hexafluoro - 2 - hydroxypropan - 2 - yl) - l ， 3 - thiazol - 2 - ylcarbamate is further enhanced by its ability to cross cell membranes due to its lipophilic nature。 This property allows it to reach intracellular targets efficiently， which is crucial for many therapeutic applications。 Additionally， the compound's stability in biological fluids ensures prolonged activity， making it a promising candidate for long-term treatments。

In conclusion， Benzyl N -5 -(l ， l ， l ， 3 ， 3 ， 3 - hexafluoro - 2 - hydroxypropan - 2 - yl) - l ， 3 - thiazol - 2 - ylcarbamate (CAS No. 2680688 - 56 - 4) is a multifaceted compound with significant potential in pharmaceutical research。 Its unique structural features， including the benzyl group， thiazole ring， and hexafluoroisopropyl moiety， contribute to its diverse biological activities。 Further research is warranted to fully elucidate its therapeutic potential and explore new applications in medicine。